2-Hydroxy-5-(methylsulfanyl)benzoic acid

• IUPAC Name: 2-hydroxy-5-methylsulfanylbenzoic acid
• InChI: InChI=1S/C8H8O3S/c1-12-5-2-3-7(9)6(4-5)8(10)11/h2-4,9H,1H3,(H,10,11)
• InChI Key: DATDARDTUZHWMK-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC(=C(C=C1)O)C(=O)O
• Molecular Formula: C8H8O3S
• DSSTOX Substance ID: DTXSID60344492
• Molecular Weight: 184.21 g/mol
• CAS RN: 32318-42-6

Description

2-Hydroxy-5-(methylsulfanyl)benzoic acid is a compound that is structurally related to various benzoic acid derivatives, which have been the subject of multiple studies due to their potential applications in pharmaceuticals and as intermediates in chemical syntheses. Although the specific compound is not directly mentioned in the provided papers, the research on similar compounds can offer insights into its properties and potential synthesis routes.

Synthesis Analysis

The synthesis of related compounds, such as 2,5-dihydroxy[carboxy-14C]benzoic acid, involves starting materials like salicylic acid, which is hydroxylated using potassium persulfate to obtain the desired isomer with a high purity and a reasonable overall yield . Another related compound, 2-methoxy-4-(methylsulfanyl)benzoic acid, was synthesized using readily available starting materials through alternative approaches, yielding up to 37% . These methods could potentially be adapted for the synthesis of this compound by substituting appropriate starting materials and reagents.

Molecular Structure Analysis

The molecular structures of azo-benzoic acid derivatives have been characterized using spectroscopic techniques such as NMR, UV-VIS, and IR, and their geometries optimized using density functional theory methods . These techniques could be applied to this compound to determine its molecular structure and confirm its synthesis.

Chemical Reactions Analysis

The electrochemical behavior of azo-benzoic acids has been studied, revealing that the position of substituents relative to the azo bridge significantly impacts their electrochemical properties . Although the compound does not contain an azo group, the study suggests that substituents on the benzoic acid ring can influence the chemical reactivity of such compounds. This information could be useful in predicting the reactivity of this compound in various chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzoic acid derivatives are influenced by their functional groups and molecular structure. For instance, acid-base dissociation and azo-hydrazone tautomerism have been observed in azo-benzoic acids, with the extent of these equilibria depending on solvent composition and pH . While this compound does not contain an azo group, similar analyses could be conducted to understand its behavior in different environments, which is crucial for its application in chemical syntheses or as a pharmaceutical intermediate.

Scientific Research Applications

Electrochemical Properties and Applications

The electrochemical properties of compounds related to 2-Hydroxy-5-(methylsulfanyl)benzoic acid, such as 2-hydroxy-5-[(4-sulfophenyl)azo]benzoic acid, have been extensively studied. Mandić et al. (2004) investigated the electrochemical reduction of these compounds, which are reduced predominantly as hydrazone tautomers, leading to hydrazo compounds and ultimately to 5-amino salicylic acid and sulfanilic acid. This study reveals significant insights into the electrochemical behavior and potential applications in various fields including electrochemical sensors and drug development (Mandić, Nigović, & Šimunić, 2004).

Synthesis and Drug Precursors

Lomov (2019) describes the synthesis of 2-methoxy-4-(methylsulfanyl)benzoic acid, highlighting its role as an intermediate product in the preparation of cardiotonic drugs Sulmazole and Isomazole. This indicates the compound's importance in pharmaceutical manufacturing (Lomov, 2019).

Metabolic Pathways and Enzymatic Interactions

In a study by Hvenegaard et al. (2012), the metabolism of a novel antidepressant Lu AA21004 is examined, which involves the conversion to a benzoic acid derivative related to this compound. This research provides valuable information on the enzymatic pathways involved in drug metabolism, potentially guiding the development of new therapeutic agents (Hvenegaard et al., 2012).

Mechanism of Action

Target of Action

It belongs to the class of organic compounds known as benzenesulfonamides , which are known to interact with various biological targets.

Mode of Action

As a benzenesulfonamide derivative, it may interact with its targets through the sulfonamide group that is S-linked to a benzene ring .

Biochemical Pathways

It’s worth noting that hydroxybenzoic acids, a group to which this compound belongs, are major aromatic secondary metabolites that impart food with typical organoleptic characteristics . They are involved in various biosynthetic pathways, including the shikimate and phenylpropanoid pathways .

Result of Action

It’s worth noting that benzenesulfonamides, a class of compounds to which this compound belongs, are known to have various biological activities .